Cas no 2138174-02-2 (tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate)

• Product Name: tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate
• CAS No: 2138174-02-2
• MF: C₁₈H₂₅FN₂O₃
• MW: 336.401108503342
• CID: 6358704
• PubChem ID: 165949489
• Update Time: 2025-11-06

tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2138174-02-2
• tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate
• EN300-737682

• Inchi： 1S/C18H25FN2O3/c1-17(2,3)24-16(22)21-14-11-18(6-8-20-9-7-18)23-15-10-12(19)4-5-13(14)15/h4-5,10,14,20H,6-9,11H2,1-3H3,(H,21,22)
• InChI Key： LRXOCKOJDQJPGH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC1(CCNCC1)CC2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.18492083g/mol
• Monoisotopic Mass: 336.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate

Introduction to tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate (CAS No. 2138174-02-2)

tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate (CAS No. 2138174-02-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique spirocyclic structure, which includes a 1-benzopyran and a piperidine moiety, both of which are crucial for its biological activity. The presence of a fluoro substituent further enhances its pharmacological properties, making it a promising candidate for drug development.

The chemical structure of tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate is particularly noteworthy for its ability to interact with specific biological targets. The spirocyclic framework provides a rigid and well-defined conformation that can bind to protein receptors with high affinity and selectivity. This structural feature is essential for the compound's potential as a lead molecule in the discovery of new drugs.

Recent studies have highlighted the potential of tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of certain neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in cognitive function and motor control, making the compound a valuable candidate for further investigation.

In addition to its potential in neurological disorders, tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate has also shown promise in the treatment of psychiatric conditions like depression and anxiety. Preclinical studies have demonstrated that the compound can enhance the release of neurotransmitters associated with mood regulation, such as serotonin and norepinephrine. This effect could be particularly beneficial for patients who do not respond well to existing treatments.

The pharmacokinetic properties of tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate have been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that the compound could be administered orally with minimal dosing frequency.

Toxicity studies have also been conducted to assess the safety profile of tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its safety profile in humans.

The synthesis of tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the spirocyclic core through a spirocyclization reaction and the introduction of the fluoro substituent via selective fluorination. The final step involves coupling with tert-butyl carbamate to form the desired product.

The development of efficient synthetic routes for tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate is crucial for its commercialization as a pharmaceutical product. Researchers are continuously exploring new methods to improve the yield and reduce the cost of production. One promising approach involves the use of catalytic systems that can facilitate key transformations with high efficiency and selectivity.

In conclusion, tert-butyl N-{7-fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}carbamate (CAS No. 2138174-02-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity. Its potential applications in treating neurological and psychiatric disorders make it an exciting candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound could pave the way for new therapeutic options in these challenging areas.